N-(3-CHLOROBENZYL)-N'-[3-(METHYLSULFANYL)PHENYL]UREA

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-3-(3-methylsulfanylphenyl)urea
• InChI: InChI=1S/C15H15ClN2OS/c1-20-14-7-3-6-13(9-14)18-15(19)17-10-11-4-2-5-12(16)8-11/h2-9H,10H2,1H3,(H2,17,18,19)
• InChI Key: VUVJVPHSOIFMOD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)NCC2=CC(=CC=C2)Cl
• Molecular Formula: C15H15ClN2OS
• Molecular Weight: 306.8 g/mol

Description

N-(3-CHLOROBENZYL)-N’-[3-(METHYLSULFANYL)PHENYL]UREA is a synthetic organic compound that belongs to the class of urea derivatives. These compounds are known for their diverse applications in various fields, including medicinal chemistry, agriculture, and materials science. The presence of both chlorobenzyl and methylsulfanyl phenyl groups in its structure suggests potential biological activity and chemical reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-CHLOROBENZYL)-N’-[3-(METHYLSULFANYL)PHENYL]UREA typically involves the reaction of 3-chlorobenzylamine with 3-(methylsulfanyl)phenyl isocyanate. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, under reflux conditions. The reaction mixture is then purified using techniques such as recrystallization or column chromatography to obtain the desired product in high purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and cost-effectiveness, often involving continuous flow reactors and automated purification systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

N-(3-CHLOROBENZYL)-N’-[3-(METHYLSULFANYL)PHENYL]UREA can undergo various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The nitro group (if present) can be reduced to an amine using reducing agents like palladium on carbon (Pd/C) and hydrogen gas.

Substitution: The chlorobenzyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Palladium on carbon (Pd/C), hydrogen gas

Substitution: Amines, thiols

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Amines

Substitution: Substituted benzyl derivatives

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-(3-CHLOROBENZYL)-N’-[3-(METHYLSULFANYL)PHENYL]UREA would depend on its specific application. In medicinal chemistry, it may act by binding to specific enzymes or receptors, thereby modulating their activity. The molecular targets and pathways involved would be identified through detailed biochemical studies and computational modeling.

Comparison with Similar Compounds

Similar Compounds

• N-(3-CHLOROBENZYL)-N’-[3-(METHYLSULFANYL)PHENYL]UREA can be compared with other urea derivatives such as:
  • N-(3-CHLOROBENZYL)-N’-PHENYLUREA
  • N-(3-METHYLSULFANYL)PHENYL-N’-PHENYLUREA

Uniqueness

• The presence of both chlorobenzyl and methylsulfanyl phenyl groups in N-(3-CHLOROBENZYL)-N’-[3-(METHYLSULFANYL)PHENYL]UREA makes it unique compared to other urea derivatives. This combination of functional groups may confer distinct chemical reactivity and biological activity, making it a valuable compound for various applications.